2-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-(4-methoxyphenyl)-6,7-dihydro-3H-imidazo[5,1-c][1,2,4]triazole-3,5(2H)-dione

• Molecular Formula: C23H23FN6O4
• Molecular Weight: 466.5 g/mol
• IUPAC Name: 2-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-6-(4-methoxyphenyl)-7H-imidazo[5,1-c][1,2,4]triazole-3,5-dione
• InChI: InChI=1S/C23H23FN6O4/c1-34-17-8-6-16(7-9-17)28-14-20-25-29(23(33)30(20)22(28)32)15-21(31)27-12-10-26(11-13-27)19-5-3-2-4-18(19)24/h2-9H,10-15H2,1H3
• InChI Key: VRMODPZRQLMBNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC3=NN(C(=O)N3C2=O)CC(=O)N4CCN(CC4)C5=CC=CC=C5F

Description

2-{2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-(4-methoxyphenyl)-2H,3H,5H,6H,7H-imidazo[4,3-c][1,2,4]triazole-3,5-dione is a complex organic compound that features a unique combination of functional groups, including a fluorophenyl piperazine moiety and a methoxyphenyl imidazo-triazole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-(4-methoxyphenyl)-2H,3H,5H,6H,7H-imidazo[4,3-c][1,2,4]triazole-3,5-dione typically involves multiple steps. One common method starts with the preparation of the piperazine derivative, which is then reacted with the appropriate fluorophenyl and methoxyphenyl intermediates. The reaction conditions often include the use of solvents like ethanol or acetic acid and may require catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of high-purity reagents and stringent control of reaction conditions are critical to achieving the desired product at an industrial scale .

Chemical Reactions Analysis

Types of Reactions

2-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-(4-methoxyphenyl)-2H,3H,5H,6H,7H-imidazo[4,3-c][1,2,4]triazole-3,5-dione can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen atoms or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or alkyl groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and halogenating agents like bromine. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various halogenated or alkylated compounds .

Scientific Research Applications

2-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-(4-methoxyphenyl)-2H,3H,5H,6H,7H-imidazo[4,3-c][1,2,4]triazole-3,5-dione has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and neuroprotective effects.

Industry: Utilized in the development of new materials with specific properties .

Mechanism of Action

The mechanism of action of 2-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-(4-methoxyphenyl)-2H,3H,5H,6H,7H-imidazo[4,3-c][1,2,4]triazole-3,5-dione involves its interaction with specific molecular targets and pathways. It may act by inhibiting certain enzymes or receptors, thereby modulating biochemical pathways involved in inflammation, cell growth, or neurotransmission .

Comparison with Similar Compounds

Similar Compounds

4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine: Known for its selective inhibition of equilibrative nucleoside transporters.

2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione: Exhibits promising antibacterial activity.

Uniqueness

What sets 2-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-(4-methoxyphenyl)-2H,3H,5H,6H,7H-imidazo[4,3-c][1,2,4]triazole-3,5-dione apart is its unique combination of functional groups, which confer specific chemical reactivity and biological activity.